Cas no 428507-31-7 ((3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methanamine Hydrochloride)

• Product Name: (3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methanamine Hydrochloride
• CAS No: 428507-31-7
• MF: C₆H₉N₃O
• MW: 139.155160665512
• CID: 1085185
• PubChem ID: 20729516
• Update Time: 2025-06-15

(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methanamine
• (3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methanamine hydrochloride
• 1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methanamine(SALTDATA: HCl)
• 5-(Aminomethyl)-3-cyclopropyl-1,2,4-oxadiazole
• [(3-Cyclopropyl-[1,2,4]oxadiazol-5-yl)methyl]amine
• EN300-49540
• 3-cyclopropyl-1,2,4-oxadiazole-5-methanamine
• SCHEMBL440391
• CS-0271441
• DB-094239
• QIKHXVOOIAHGOB-UHFFFAOYSA-N
• ALBB-032177
• 1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methanamine
• (3-cyclopropyl-1,2,4-oxadiazol-5-yl)methane amine
• 428507-31-7
• AKOS009229275
• (3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methanamine Hydrochloride

• MDL： MFCD11118882
• Inchi： 1S/C6H9N3O/c7-3-5-8-6(9-10-5)4-1-2-4/h4H,1-3,7H2
• InChI Key： QIKHXVOOIAHGOB-UHFFFAOYSA-N
• SMILES： O1C(CN)=NC(C2CC2)=N1

Computed Properties

• Exact Mass: 139.074561919g/mol
• Monoisotopic Mass: 139.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.304±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 269.9±42.0 ºC (760 Torr),
• Flash Point: 117.0±27.9 ºC,
• Solubility: Slightly soluble (29 g/l) (25 º C),

Additional information on (3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methanamine Hydrochloride

Research Brief on (3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methanamine Hydrochloride (CAS: 428507-31-7)

In recent years, (3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methanamine Hydrochloride (CAS: 428507-31-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique oxadiazole scaffold, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders and infectious diseases. The following research brief synthesizes the latest findings on this compound, highlighting its synthesis, mechanism of action, and preclinical efficacy.

The synthesis of (3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methanamine Hydrochloride involves a multi-step process, starting with the cyclization of cyclopropyl cyanide with hydroxylamine to form the oxadiazole core. Subsequent functionalization and hydrochlorination yield the final product. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further pharmacological studies. Researchers have also explored its structural analogs to optimize pharmacokinetic properties, such as bioavailability and metabolic stability.

One of the most notable applications of this compound is its role as a modulator of neurotransmitter systems. Preliminary studies indicate that it exhibits high affinity for specific serotonin and dopamine receptors, suggesting potential utility in treating neuropsychiatric conditions like depression and schizophrenia. In vitro assays have demonstrated its ability to cross the blood-brain barrier efficiently, a critical factor for CNS-targeted therapies. Additionally, its oxadiazole moiety has been linked to antimicrobial activity, with recent studies reporting efficacy against drug-resistant bacterial strains.

Recent preclinical studies have further elucidated the compound's mechanism of action. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that (3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methanamine Hydrochloride acts as a positive allosteric modulator of GABA_A receptors, enhancing inhibitory neurotransmission. This finding opens new avenues for its use in anxiety and epilepsy treatments. Another study highlighted its anti-inflammatory properties, mediated through the inhibition of NF-κB signaling pathways, which could be leveraged for autoimmune disease therapies.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as dose-dependent toxicity and off-target effects need to be addressed through rigorous safety profiling. Future research directions include the development of prodrug formulations to enhance oral bioavailability and the exploration of combination therapies to mitigate resistance in antimicrobial applications. Collaborative efforts between academia and industry will be crucial to advancing this compound toward clinical trials.

In conclusion, (3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methanamine Hydrochloride represents a versatile scaffold with broad therapeutic potential. Its unique chemical properties and diverse biological activities make it a compelling candidate for further investigation. Continued research will be essential to fully unlock its clinical value and address existing limitations.